DIMBOA DIMBOA 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one, also known as dimboa or HBO, belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one participates in a number of enzymatic reactions. In particular, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be biosynthesized from diboa. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can also be converted into dimboa glucoside. Outside of the human body, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and corn. This makes 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products.
DIMBOA is a lactol that is DIBOA in which the hydrogen at position 7 is replaced by a methoxy group. It has been isolated from the maize plants. It has a role as a plant metabolite and an allelochemical. It is a lactol, a benzoxazine, an aromatic ether and a cyclic hydroxamic acid. It derives from a DIBOA.
Brand Name: Vulcanchem
CAS No.: 15893-52-4
VCID: VC0043939
InChI: InChI=1S/C9H9NO5/c1-14-5-2-3-6-7(4-5)15-9(12)8(11)10(6)13/h2-4,9,12-13H,1H3
SMILES: COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
Molecular Formula: C9H9NO5
Molecular Weight: 211.17 g/mol

DIMBOA

CAS No.: 15893-52-4

Reference Standards

VCID: VC0043939

Molecular Formula: C9H9NO5

Molecular Weight: 211.17 g/mol

DIMBOA - 15893-52-4

CAS No. 15893-52-4
Product Name DIMBOA
Molecular Formula C9H9NO5
Molecular Weight 211.17 g/mol
IUPAC Name 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one
Standard InChI InChI=1S/C9H9NO5/c1-14-5-2-3-6-7(4-5)15-9(12)8(11)10(6)13/h2-4,9,12-13H,1H3
Standard InChIKey GDNZNIJPBQATCZ-UHFFFAOYSA-N
SMILES COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
Canonical SMILES COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
Melting Point 168-169°C
Physical Description Solid
Description 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one, also known as dimboa or HBO, belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one participates in a number of enzymatic reactions. In particular, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be biosynthesized from diboa. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can also be converted into dimboa glucoside. Outside of the human body, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and corn. This makes 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products.
DIMBOA is a lactol that is DIBOA in which the hydrogen at position 7 is replaced by a methoxy group. It has been isolated from the maize plants. It has a role as a plant metabolite and an allelochemical. It is a lactol, a benzoxazine, an aromatic ether and a cyclic hydroxamic acid. It derives from a DIBOA.
Synonyms (±)-2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one; (±)-DIMBOA; 2,3-Dihydro-2,4-dihydroxy-7-methoxy-4H-1,4-benzoxazin-3-one; 2,4-Dihydroxy-3-keto-7-methoxy-1,4-benzoxazine; 2,4-Dihydroxy-7-methoxy-1,4-(2H)-benzoxazin-3-one; 2,4-Dihydroxy-7-metho
PubChem Compound 2358
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator